Cas no 207300-70-7 (D-Glucuronic acid,sodium salt, hydrate (1:1:1))

• Product Name: D-Glucuronic acid,sodium salt, hydrate (1:1:1)
• CAS No: 207300-70-7
• MF: C₆H₁₁NaO₈
• MW: 234.136513948441
• MDL: MFCD12966022
• CID: 241792
• PubChem ID: 24892836
• Update Time: 2025-07-02

D-Glucuronic acid,sodium salt, hydrate (1:1:1) Chemical and Physical Properties

Names and Identifiers

• D-Glucuronic acid,sodium salt, hydrate (1:1:1)
• D-GLUCURONIC ACID SODIUM SALT
• D-Glucuronic acid sodium salt hydrate
• D-Glucuronic acid sodium salt monohydrate
• sodium,(2S,3S,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylate,hydrate
• Sodium D-glucuronate
• D-Glucuronic acid (sodium) salt (monohydrate)
• SODIUM (2S,3S,4S,5R)-2,3,4,5-TETRAHYDROXY-6-OXOHEXANOATE HYDRATE
• MFCD00151051
• NS00099519
• D01625
• GLV8D2BUPD
• EN300-7417890
• HY-N6612A
• E85261
• Sodium glucuronate hydrate [JAN]
• Sodium glucuronate monohydrate
• AS-80666
• 207300-70-7
• Sodium glucuronate hydrate
• UNII-GLV8D2BUPD
• D-Glucuronic acid, monosodium salt, monohydrate
• SCHEMBL753667
• CS-0102513
• Sodium glucuronate hydrate (JAN)
• A879473
• sodium-d-glucuronate
• D-Glucuronic acid, sodium salt, hydrate (1:1:1)
• sodium d-glucuronate monohydrate
• ICQRTPLATMRWJI-JLWXJWIASA-M
• sodium;(2S,3S,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexanoate;hydrate
• 97.5-102.5% (non-aqueous titration)
• 14984-34-0, anhydride

• MDL： MFCD12966022
• Inchi： 1S/C6H10O7.Na.H2O/c7-1-2(8)3(9)4(10)5(11)6(12)13;;/h1-5,8-11H,(H,12,13);;1H2/q;+1;/p-1/t2-,3+,4-,5-;;/m0../s1
• InChI Key： ICQRTPLATMRWJI-JLWXJWIASA-M
• SMILES： [Na+].O[C@H]([C@@H](C(=O)[O-])O)[C@@H]([C@H](C=O)O)O.O

Computed Properties

• Exact Mass: 234.03500
• Monoisotopic Mass: 234.03516159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 197
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 139Ų

Experimental Properties

• Density: Not available
• Melting Point: 134-140 °C
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 147.35000
• LogP: -4.68550
• Vapor Pressure: Not available

D-Glucuronic acid,sodium salt, hydrate (1:1:1) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： S24/25
• RTECS：LZ8950000
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on D-Glucuronic acid,sodium salt, hydrate (1:1:1)

D-Glucuronic acid, sodium salt, hydrate (1:1:1) and its Applications in Modern Research

D-Glucuronic acid, sodium salt, hydrate (1:1:1), with the CAS number 207300-70-7, is a compound of significant interest in the field of chemical and biomedical research. This compound, often referred to as D-glucuronic acid sodium salt hydrate, has garnered attention due to its versatile applications and structural properties. The hydrate form (1:1:1) indicates a specific stoichiometry that enhances its solubility and reactivity, making it a valuable reagent in various laboratory settings.

The chemical structure of D-glucuronic acid, sodium salt, hydrate (1:1:1) consists of a glucose derivative with a carboxyl group at the C-6 position and several hydroxyl groups distributed along its chain. This configuration imparts unique properties that make it an excellent substrate for enzymatic reactions and synthetic chemistry. The sodium salt form further enhances its solubility in water, facilitating its use in aqueous-based biological assays.

In recent years, D-glucuronic acid, sodium salt, hydrate (1:1:1) has been extensively studied for its role in biological processes and potential therapeutic applications. One of the most notable areas of research is its function as a precursor in the synthesis of glycosaminoglycans (GAGs), which are crucial components of the extracellular matrix. GAGs play vital roles in cell signaling, wound healing, and the maintenance of tissue integrity. The ability of D-glucuronic acid to serve as a building block for these complex molecules has made it a subject of intense investigation.

Recent advancements in the field have highlighted the importance of D-glucuronic acid, sodium salt, hydrate (1:1:1) in drug development. Researchers have discovered that this compound can act as a carrier molecule for drug delivery systems, improving bioavailability and targeting specificity. Its ability to form stable complexes with various pharmacologically active agents has opened new avenues for therapeutic intervention. For instance, studies have shown that when combined with certain anticancer agents, D-glucuronic acid can enhance their efficacy while reducing side effects.

The compound's role in metabolic pathways has also been extensively explored. D-glucuronic acid is involved in the detoxification process, where it conjugates with various toxins and drugs to facilitate their excretion from the body. This property makes it an essential component in liver function studies and drug metabolism research. The hydrate form (1:1:1) ensures optimal reactivity under physiological conditions, making it an ideal candidate for studying these metabolic processes.

Moreover, D-glucuronic acid, sodium salt, hydrate (1:1:1) has found applications in material science and nanotechnology. Its unique chemical properties allow it to be used as a cross-linking agent in hydrogels and polymers. These materials have potential applications in tissue engineering and biomedical devices. The ability of D-glucuronic acid to form stable networks with other biomolecules has been leveraged to create scaffolds that mimic natural extracellular environments.

Recent research has also explored the antimicrobial properties of D-glucuronic acid derivatives. Studies have shown that certain modifications of this compound can inhibit the growth of pathogenic bacteria and fungi. This finding opens up possibilities for developing novel antimicrobial agents based on glucuronic acid derivatives. The versatility of this compound in different biological and chemical contexts underscores its importance as a research tool.

The synthesis of D-glucuronic acid, sodium salt, hydrate (1:1:1) has been optimized over the years to ensure high purity and yield. Modern synthetic methods leverage enzymatic catalysis and green chemistry principles to produce this compound efficiently while minimizing environmental impact. These advancements have made it more accessible for researchers worldwide to explore its potential applications.

In conclusion, D-Glucuronic acid, sodium salt, hydrate (1:1:1), with CAS number 207300-70-7, is a multifaceted compound with significant implications in biomedical research and drug development. Its role as a precursor for GAGs, a carrier molecule for drug delivery systems, and an agent in metabolic studies highlights its versatility. As research continues to uncover new applications for this compound, its importance is only set to grow.